NITRATE

• CAS No.: 14797-55-8
• Product Name: NITRATE
• Molecular Formula: NO3(−); NO3-
• Molecular Weight: 62.005 g/mol
• IUPAC Name: nitrate
• Standard InChI: InChI=1S/NO3/c2-1(3)4/q-1
• Standard InChIKey: NHNBFGGVMKEFGY-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-]
• Canonical SMILES: [N+](=O)([O-])[O-]
• Physical Description: Nitrates, inorganic, aqueous solution, n.o.s. is a liquid which is readily ignited when in contact with organic materials. It is noncombustible but will accelerate the burning of combustible materials.; Solid
• Description: Nitrate, also known as nitric acid ion or nitrATE ion, belongs to the class of inorganic compounds known as non-metal nitrates. These are inorganic non-metallic compounds containing a nitrate as its largest oxoanion. Nitrate has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, nitrate is primarily located in the myelin sheath. Nitrate exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, nitrate can be found in a number of food items such as tamarind, almond, rose hip, and wasabi. This makes nitrate a potential biomarker for the consumption of these food products. Nitrate is a potentially toxic compound.; Nitrate is a nitrogen oxoanion formed by loss of a proton from nitric acid. Principal species present at pH 7.3. It is a nitrogen oxoanion, a member of reactive nitrogen species and a monovalent inorganic anion. It is a conjugate base of a nitric acid.; Nitrates, inorganic, aqueous solution, n.o.s. is a liquid which is readily ignited when in contact with organic materials. It is noncombustible but will accelerate the burning of combustible materials.
• Related CAS: 84145-82-4 (Parent)
• Synonyms: Nitrates
• PubChem Compound: 943
• Last Modified: Nov 11 2021